N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C14H16N4O3/c1-9-4-5-10(2)12(6-9)16-13(19)8-17-11(3)15-7-14(17)18(20)21/h4-7H,8H2,1-3H3,(H,16,19)
• InChI Key: JFBOUOPKLKBFGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=NC=C2[N+](=O)[O-])C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, also known as DMNI, is a chemical compound that has been widely studied for its potential use in scientific research. DMNI is a member of the imidazole family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has a variety of biochemical and physiological effects. It has been found to have anti-inflammatory properties and can inhibit the production of certain cytokines that are involved in the inflammatory response. N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been found to have antioxidant properties and can scavenge free radicals that can damage cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in lab experiments is its potent anti-cancer properties. It has been found to be effective against a wide variety of cancer cell lines, and studies have shown that it can inhibit tumor growth in animal models. However, one of the limitations of using N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in lab experiments is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide. One area of focus is on developing new synthesis methods that are more efficient and cost-effective. Another area of focus is on studying the mechanism of action of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in more detail, which could lead to the development of new cancer therapies. Additionally, researchers are exploring the potential use of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in other areas of medicine, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is a complex process that involves several steps. One of the most common methods for synthesizing N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide involves the reaction of 2-methyl-5-nitroimidazole with 2,5-dimethylphenylacetic acid in the presence of a catalyst.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been studied extensively for its potential use in scientific research. One of the most promising applications of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is in the field of cancer research. N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to have potent anti-cancer properties, and studies have shown that it can inhibit the growth of cancer cells in vitro.